Cas no 7790-75-2 (Calcium tungstate)

• Product Name: Calcium tungstate
• CAS No: 7790-75-2
• MF: CaO₄W
• MW: 287.915596008301
• MDL: MFCD00010913
• CID: 47914
• PubChem ID: 24854944
• Update Time: 2024-10-27

Calcium tungstate Chemical and Physical Properties

Names and Identifiers

• Calcium tungstate
• Calciumtungstatewhitepowder
• calcium wolframate, not of a kind used as a luminophore
• calcium wolframate, of a kind used as a luminophore
• Calciumtetrahydrogendiphosphatemonhydrate
• Calcium orthotungstate
• Calcium wolframate
• CALCIUM TUNGSTATE EXTRA PURE
• Calcium tungsten tetraoxide
• Calcium tungsten oxide
• Calcium tetraoxotungstate
• ACID CALCIUM PHOSPHATE, MONOHYDRATE
• CALCIUM TUNGSTATE(VI)

• MDL： MFCD00010913
• Inchi： 1S/Ca.4O.W/q+2;;;2*-1;
• InChI Key： FDMFQOCGNBYKPY-UHFFFAOYSA-N
• SMILES： [W]([O-])([O-])(=O)=O.[Ca+2]

Computed Properties

• Exact Mass: 287.89300
• Monoisotopic Mass: 287.893182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 85.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: White tetragonal crystals. Orthorhombic structure
• Density: 6.06 g/mL at 25 °C(lit.)
• Melting Point: 1620°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Insoluble in H{2}O. Decomposes by hot HCl, HNO{3}
• PSA: 80.26000
• LogP: -0.47520
• Merck: 14,1712
• Vapor Pressure: Not available
• Solubility: insoluble H2O; decomposed by hot HCl, HNO3 [MER06]

Calcium tungstate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• TSCA：Yes
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal tungstates